Cas no 112030-31-6 (6-Chloro-4-methyl-3-phenylcoumarin)

• Product Name: 6-Chloro-4-methyl-3-phenylcoumarin
• CAS No: 112030-31-6
• MF: C₁₆H₁₁ClO₂
• MW: 270.710343599319
• CID: 5686905
• PubChem ID: 363710
• Update Time: 2023-09-18

6-Chloro-4-methyl-3-phenylcoumarin Chemical and Physical Properties

Names and Identifiers

• NSC-628870
• NSC628870
• 3-Phenyl-4-methyl-6-chlor-cumarin
• 6-chloro-4-methyl-3-phenyl-chromen-2-one
• 6-Chloro-4-methyl-3-phenyl-2H-1-benzopyran-2-one
• 6-chloro-4-methyl-3-phenylcoumarin
• CHEMBL2000417
• 54981-78-1
• NCI60_009339
• DTXSID401239919
• 2H-Benzopyran-2-one, 6-chloro-4-methyl-3-phenyl-
• 6-Chloro-4-methyl-3-phenyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-chloro-4-methyl-3-phenyl-
• 112030-31-6
• 6-Chloro-4-methyl-3-phenylcoumarin

• Inchi： 1S/C16H11ClO2/c1-10-13-9-12(17)7-8-14(13)19-16(18)15(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： YMPQQKPMUYROBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(=O)O2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.0447573g/mol
• Monoisotopic Mass: 270.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Melting Point: 190.5-191.5 °C
• Boiling Point: 442.3±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones